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Compound of Interest

Compound Name: NICKEL-62

Cat. No.: B1143302

For researchers, scientists, and professionals in drug development, the accuracy and reliability
of isotopic measurements are paramount. Nickel-62 (°2Ni), a stable isotope of nickel, is utilized
in various scientific applications, including as a precursor for the production of the radioisotope
Nickel-63 (53Ni) and in studies of nuclear physics and material science. The certification of 62Ni
isotopic reference materials ensures the metrological traceability and accuracy of these
applications. This guide provides a comparison of available ¢2Ni isotopic reference materials,
details the experimental protocols for their certification, and outlines the general workflow for
establishing these critical standards.

Comparison of Nickel-62 Isotopic Reference
Materials

The primary international standard for nickel isotopic measurements is NIST SRM 986, which
represents the natural isotopic abundance of nickel. For applications requiring material
enriched in ®2Ni, several commercial suppliers offer products with varying levels of isotopic
purity. A direct comparison of these enriched materials is often challenging due to the limited
public availability of detailed certificates of analysis. The following table summarizes the
available information for a key natural abundance reference material and commercially
available enriched %2Ni products.
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Note: For commercially available enriched materials, the "Stated Purity" or "Stated Enrichment

Range" is taken from the supplier's website and may not represent a certified value with a

detailed uncertainty budget as provided for NIST SRM 986. Users are advised to request a lot-

specific certificate of analysis from the supplier for critical applications.
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Experimental Protocols for Certification

The certification of nickel isotopic reference materials relies on high-precision analytical
techniques to determine the absolute isotopic composition. The two primary methods employed
are Thermal lonization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS).

Thermal lonization Mass Spectrometry (TIMS)

TIMS is a highly precise and accurate technique for isotopic ratio measurements and was the
method used for the certification of NIST SRM 986.[5]

1. Sample Preparation:

» A precisely weighed amount of the nickel metal or oxide is dissolved in high-purity nitric acid
to create a stock solution.

o For enriched materials, a series of gravimetrically prepared calibration mixtures (spikes)
using highly enriched isotopes of nickel are also prepared.

2. Filament Loading:

« Asmall aliquot of the dissolved nickel solution is loaded onto a specially treated metal
filament (e.g., rhenium).

e The sample is carefully dried on the filament.
3. Mass Spectrometric Analysis:
o The filament is inserted into the TIMS source, which is then evacuated to a high vacuum.

» The filament is heated by passing an electric current through it, causing the nickel atoms to
ionize.

e The resulting ions are accelerated and focused into a beam, which then passes through a
magnetic field that separates the ions based on their mass-to-charge ratio.
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e The ion beams for each nickel isotope are simultaneously measured by a series of detectors
(Faraday cups).

4. Data Correction:

e The measured isotope ratios are corrected for instrumental mass fractionation using the
calibration mixtures of known isotopic composition.

Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)

MC-ICP-MS is another powerful technique for high-precision isotope ratio analysis, offering
higher sample throughput than TIMS.

1. Sample Preparation:
Similar to TIMS, the nickel material is dissolved in high-purity acid.
The sample solution is typically diluted to a specific concentration.

Chemical purification using ion-exchange chromatography may be employed to remove
matrix elements that could cause isobaric interferences (e.g., from zinc or iron).[4][6]

. Sample Introduction:

The sample solution is introduced into the ICP torch as a fine aerosol, where it is desolvated,
atomized, and ionized in the high-temperature argon plasma.

. Mass Spectrometric Analysis:
The ion beam is extracted from the plasma and focused into the mass spectrometer.
The ions are separated by their mass-to-charge ratio in a magnetic sector.

The individual isotope beams are measured simultaneously by an array of Faraday
detectors.

. Data Correction:
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 Instrumental mass bias is corrected using a variety of techniques, including sample-standard
bracketing with a reference material of known isotopic composition (like NIST SRM 986), or
the use of an internal standard (e.g., adding a known amount of another element with a well-

defined isotopic composition).

Certification Workflow

The certification of an isotopic reference material is a rigorous process designed to ensure its
accuracy, homogeneity, and stability over time. The general workflow, often following guidelines
from organizations like the International Organization for Standardization (ISO), involves

several key stages.[7][8]
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Workflow for the Certification of Isotopic Reference Materials.

This workflow ensures that the certified values are accurate, traceable to international
standards, and accompanied by a comprehensive statement of uncertainty, providing
confidence to the end-users in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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